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Compound of Interest

Compound Name:
2-Chloro-3-(2-

thiazolylcarbonyl)pyridine

CAS No.: 191220-43-6

Cat. No.: B070196

Get Quote

Executive Summary & Significance
2-Chloro-3-(2-thiazolylcarbonyl)pyridine represents a high-value "bifunctional electrophile" in

organic synthesis. Its structure features an electron-deficient pyridine ring activated at the 2-

position by both the ring nitrogen and the electron-withdrawing thiazolylcarbonyl group at the 3-

position.

This unique electronic arrangement makes the C2-chlorine atom exceptionally labile to

Nucleophilic Aromatic Substitution (

), while the C3-carbonyl provides a handle for condensation or reduction. This scaffold is critical
in the development of:

Succinate Dehydrogenase Inhibitors (SDHIs): A major class of fungicides where the pyridine-

thiazole linkage mimics the binding motifs of commercial agents like Thifluzamide or

Boscalid.
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Kinase Inhibitors: Specifically targeting CDK2 and GSK3

pathways, where the thiazole moiety acts as a hinge binder.

Reactivity Profile & Mechanistic Insight[1]
The compound possesses three distinct zones of reactivity, allowing for sequential, orthogonal

functionalization.

Zone A: The Activated C2-Chlorine ( Locus)
The 3-acyl group (thiazolylcarbonyl) exerts a strong

(mesomeric) and

(inductive) effect, significantly lowering the LUMO energy at the C2 position.

Causality: The transition state for nucleophilic attack is stabilized by the ability of the

carbonyl oxygen and the pyridine nitrogen to delocalize the developing negative charge

(Meisenheimer complex).

Implication: Displacement of chloride can occur under mild conditions with amines, thiols,

and alkoxides, often without transition metal catalysis.

Zone B: The C3-Carbonyl Bridge (Condensation Locus)
The ketone linking the pyridine and thiazole rings is sterically accessible but less reactive than

an aldehyde.

Application: It serves as a site for condensation with hydrazines (to form hydrazone linkers

common in agrochemicals) or reduction to chiral alcohols (for asymmetric bioactive cores).

Zone C: The Thiazole Ring (Lipophilic Anchor)
The thiazole ring remains stable under standard

and condensation conditions, serving as a robust lipophilic anchor that enhances membrane
permeability in biological systems.

Experimental Protocols
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Protocol A: Diversification with Anilines
Objective: To install an amino-linked pharmacophore at the C2 position, a key step in

synthesizing kinase inhibitors.

Reagents:

Substrate: 2-Chloro-3-(2-thiazolylcarbonyl)pyridine (1.0 equiv)

Nucleophile: 4-Fluoroaniline (1.2 equiv)

Base:

-Diisopropylethylamine (DIPEA) (2.5 equiv)

Solvent: Anhydrous DMF or DMSO

Step-by-Step Methodology:

Preparation: In a flame-dried reaction vial, dissolve 1.0 mmol of 2-Chloro-3-(2-
thiazolylcarbonyl)pyridine in 3.0 mL of anhydrous DMF.

Addition: Add 2.5 mmol of DIPEA followed by 1.2 mmol of 4-fluoroaniline. The solution may

darken slightly due to amine oxidation or complexation.

Thermal Activation: Heat the mixture to 80°C for 4–6 hours.

Note: While the C2-Cl is activated, the steric bulk of the thiazolylcarbonyl group requires

elevated temperatures compared to simple 2-chloronicotinaldehydes.

Monitoring: Monitor via TLC (30% EtOAc/Hexanes). The starting material (

) should disappear, replaced by a lower

fluorescent spot (amino-product).

Workup: Pour the reaction mixture into 20 mL of ice-cold water. The product typically

precipitates as a yellow/orange solid.
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Purification: Filter the solid, wash with water (

mL) and cold ethanol (

mL). Recrystallize from Ethanol/Acetonitrile if necessary.

Validation Criteria:

H NMR: Disappearance of the C2-Cl signal; appearance of NH singlet (

ppm) and aniline aromatic protons.

Yield Target:

.

Protocol B: Synthesis of Hydrazone-Linked SDHI
Fungicides
Objective: To convert the carbonyl group into a bioactive hydrazone linkage.

Reagents:

Substrate: Product from Protocol A (or parent scaffold)

Reagent: Hydrazine hydrate (or substituted hydrazine)

Catalyst: Glacial Acetic Acid (cat.)[1][2]

Solvent: Ethanol (EtOH)

Step-by-Step Methodology:

Dissolution: Suspend 1.0 mmol of the ketone substrate in 10 mL of EtOH.

Catalysis: Add 2 drops of glacial acetic acid.

Condensation: Add 1.5 mmol of hydrazine hydrate dropwise at room temperature.

Reflux: Heat to reflux (
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C) for 3 hours. The reaction is driven by the formation of the stable

bond.

Isolation: Cool to

C. The hydrazone product usually crystallizes out. Filter and wash with cold ether.

Visualizations & Workflows
Figure 1: Reactivity Map & Strategic Disconnection
This diagram illustrates the orthogonal reactivity zones of the scaffold.
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Caption: Orthogonal reactivity zones allowing sequential functionalization of the pyridine core.

Figure 2: SDHI Fungicide Synthesis Workflow
A logical flow for synthesizing dual-action fungicides using this scaffold.
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Start: 2-Chloro-3-(2-thiazolylcarbonyl)pyridine

Step 1: SNAr Displacement
(Reagent: Ar-NH2, Base)

 Activation of C2 

Intermediate: 2-Anilino-3-(thiazolylcarbonyl)pyridine

 Formation of C-N Bond 

Step 2: Carbonyl Condensation
(Reagent: H2N-NH-R, AcOH)

 Activation of C=O 

Final Product: Pyridine-Thiazole Hydrazone
(Target: SDH Enzyme)

 Schiff Base Formation 

Click to download full resolution via product page

Caption: Step-wise synthesis of SDHI fungicide candidates targeting the succinate

dehydrogenase complex.

Quantitative Data: Solvent Effects on Yield
The following table summarizes the optimization of the

reaction (Protocol A) with 4-fluoroaniline.
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Solvent
Temperatur
e (°C)

Base (2.5
eq)

Time (h)
Isolated
Yield (%)

Notes

DMF 80 DIPEA 4 92%

Optimal

balance of

solubility and

rate.

DMSO 90 3 88%

Faster, but

workup is

more tedious

(high BP).

Ethanol 78 (Reflux) 12 45%

Too slow;

substrate

solubility

issues.

Toluene 110 DIPEA 8 60%

Poor

solubility of

polar

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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